molecular formula Mg3(OH)2Si4O10<br>Mg3(Si4O10)(OH)2<br>H2Mg3O12Si4 B001216 Talc CAS No. 14807-96-6

Talc

Cat. No. B001216
CAS RN: 14807-96-6
M. Wt: 379.27 g/mol
InChI Key: FPAFDBFIGPHWGO-UHFFFAOYSA-N
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Description

Talc is a naturally occurring mineral known for its softness, smoothness, and ability to absorb moisture . It is a silicate mineral composed of magnesium, silicon, and oxygen . Talc’s chemical formula is Mg3Si4O10(OH)2 .


Synthesis Analysis

Talc is generally found alongside other minerals like chlorite, magnesite, and dolomite . The synthesis parameters influence the formation of organic–inorganic hybrids having a talc-like structure .


Molecular Structure Analysis

Talc is a basic magnesium silicate, Mg3Si4O10(OH)2 . Talc’s structure is constituted of three layers, the middle layer is magnesia octahedra, the upper and lower layers are both silica tetrahedra .


Chemical Reactions Analysis

Talc is involved in various chemical reactions. For instance, in the calcination process, magnesium precursors reacted with the quartz phase to produce the protoenstatite and forsterite phases .


Physical And Chemical Properties Analysis

Talc is known for its distinct set of physical properties, which contribute to its various applications in industrial, commercial, and consumer contexts . These properties are a result of talc’s unique crystal structure and composition .

Scientific Research Applications

Mechanism of Action

Target of Action

Talc, a mineral composed primarily of magnesium, silicon, and oxygen, is primarily used to prevent the recurrence of malignant pleural effusions in symptomatic patients . Its primary targets are the pleura, the two layers of tissue lining the lung and chest wall .

Mode of Action

Talc induces an inflammatory reaction when introduced into the pleural space . This reaction promotes the adherence of the visceral and parietal pleura , preventing the reaccumulation of pleural air or fluid . This process is known as pleurodesis .

Biochemical Pathways

It is thought to provoke an inflammatory response and cytokine secretion in the pleural space, leading to the formation of collagen . This results in the adhesion of the visceral and parietal pleurae .

Pharmacokinetics

Talc is intended for local use only . Systemic exposure may be influenced by the integrity of the visceral pleura .

Result of Action

The result of talc’s action is the prevention of reaccumulation of pleural air or fluid . This is achieved through the process of pleurodesis, which involves the adherence of the visceral and parietal pleura .

Action Environment

Environmental factors can influence the action, efficacy, and stability of talc. For instance, talc, being a mined product, can be contaminated with other substances . In its raw state, talc contains asbestos . Although most of the asbestos is removed during processing, traces may still remain in the finished product . This potential contamination could influence the action and efficacy of talc. Furthermore, the use of talc in different environmental contexts, such as in cosmetic and personal hygiene products, can lead to different exposure pathways, including ingestion, inhalation, and dermal contact .

Safety and Hazards

Pure talc is generally safe, but talc contaminated with asbestos can pose serious health risks . Asbestos is a mineral that is carcinogenic when inhaled or ingested .

Future Directions

The global talc market is expected to reach $3.3 billion by 2026 . The major drivers for this market are increasing use of plastics in automotive, growth in demand for paint and coatings in construction and industrial sectors, and increasing demand for cosmetics products .

properties

IUPAC Name

dioxosilane;oxomagnesium;hydrate
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InChI

InChI=1S/3Mg.4O2Si.H2O.3O/c;;;4*1-3-2;;;;/h;;;;;;;1H2;;;
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InChI Key

FPAFDBFIGPHWGO-UHFFFAOYSA-N
Source PubChem
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Canonical SMILES

O.O=[Mg].O=[Mg].O=[Mg].O=[Si]=O.O=[Si]=O.O=[Si]=O.O=[Si]=O
Source PubChem
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Molecular Formula

H2Mg3O12Si4, Mg3(OH)2Si4O10, Mg3(Si4O10)(OH)2
Record name TALC
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Molecular Weight

379.27 g/mol
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Physical Description

Talc is an odorless white to grayish-white very fine crystalline powder (unctuous). Readily adheres to the skin. Nonflammable, noncombustible, and nontoxic., Dry Powder; Dry Powder, Liquid; Dry Powder, Pellets or Large Crystals; Liquid; NKRA; Other Solid; Pellets or Large Crystals; Water or Solvent Wet Solid; Water or Solvent Wet Solid, Other Solid, WHITE POWDER., Odorless, white powder.
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Solubility

less than 1 mg/mL at 70 °F (NTP, 1992), Insol in water, cold acids or in alkalies, Sparingly soluble in acetone, slightly soluble in methanol and isopropyl acetate, very slightly soluble in ethanol, practically insoluble in octanol, and insoluble in water., Solubility in water: none, Insoluble
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Density

2.7 to 2.8 (NTP, 1992), 2.58-3.83, 2.7 g/cm³, 2.70-2.80
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Vapor Pressure

0 mmHg at 68 °F Essentially (NTP, 1992), 0 mmHg (approx)
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Impurities

Impurities: dolomite; calcite; iron oxide; carbon; quartz; and manganese oxide, Tremolite, Commercial talc often contains other mineral contaminants including crystalline silica as well as amphibole and serpentine forms of asbestos... The upstate New York mines are contaminated with tremolite and anthophyllite. Vermont ... mining ore deposits /are/ without significant asbestos and crystalline silica contamination
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Product Name

Dioxosilane;oxomagnesium;hydrate

Color/Form

White to grayish-white, very fine crystalline powder, Apple-green powder; luster pearly or greasy; feel greasy, White powder., A layered, hydrated magnesium silicate, Mono- or triclinic ... Pale-green to dark-green or greenish-gray; also white, silvery-white, grey, brownish; translucent; pearly, greasy or dull ... Commonly thin tabular crystals, up to 1 cm in width. Usually massive, fine-grained, compact; also as foliated or fibrous masses or in globular stellate groups

CAS RN

14807-96-6
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Melting Point

1700 to 1800 °F (NTP, 1992), 900-1000 °C, 1700-1800 °F, 1652 °F to 1832 °F
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